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Compound of Interest

Compound Name: Metaflumizone-d4

Cat. No.: B12408082

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive explanation of the data and methodologies
presented in a typical Certificate of Analysis (CoA) for Metaflumizone-d4. Understanding the
CoA s critical for ensuring the quality, identity, and purity of analytical standards used in
research and development. Metaflumizone-d4, a deuterium-labeled internal standard, is
essential for the accurate quantification of the insecticide metaflumizone in various matrices.

Decoding the Certificate of Analysis: Quantitative
Data Summary

A Certificate of Analysis is a formal document that confirms a specific batch of a product meets
its predetermined specifications. For a deuterated analytical standard like Metaflumizone-d4,
the CoA provides crucial data regarding its identity, purity, and isotopic enrichment. The
following tables summarize the quantitative data typically found on a CoA for Metaflumizone-
d4.

Table 1: General Product Information
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Parameter

Specification

Compound Name

Metaflumizone-d4

(E)-2-(2-(4-cyanophenyl-2,3,5,6-d4)-1-(3-
(trifluoromethyl)phenyl)ethylidene)-N-(4-

Synonyms ) )
(trifluoromethoxy)phenyl)hydrazine-1-
carboxamide[1][2]

CAS Number 852403-68-0 (non-labeled)[2]

Molecular Formula

C24H12D4aFsN4O2[1][2]

Molecular Weight 510.43 g/mol [1][2]
Appearance White to Off-White Solid[1]
Lot Number [Example: 2025-MFZ-D4-B7]

Storage Condition

2-8°C

Table 2: Analytical Test Results (Representative Data)

Test Method Specification Result

Purity (Chemical) HPLC-UV = 98.0% 99.6%

Isotopic Purity LC-MS =99 atom % D 99.7 atom % D
Identity Confirmation 1H-NMR, LC-MS/MS Conforms to Structure  Conforms
Residual Solvents GC-HS <0.5% <0.1%

Water Content Karl Fischer <0.5% 0.15%

Experimental Protocols

The results presented in the CoA are derived from rigorous analytical testing. The

methodologies below describe the standard experimental protocols used to certify a

Metaflumizone-d4 standard.
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Purity Determination via High-Performance Liquid
Chromatography (HPLC)

This method quantifies the chemical purity of the compound by separating it from any potential

impurities.
¢ Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pum).

o Mobile Phase: A gradient of Acetonitrile and Water (both may contain 0.1% formic acid to
improve peak shape).

e Flow Rate: 1.0 mL/min.

» Detection: UV detection at a wavelength determined by the compound's UV maxima
(typically 254 nm or 280 nm).

» Procedure: A precisely weighed sample of Metaflumizone-d4 is dissolved in a suitable
solvent (e.g., Acetonitrile) to a known concentration. The solution is injected into the HPLC
system. The area of the main peak corresponding to Metaflumizone-d4 is compared to the
total area of all peaks detected in the chromatogram.

Calculation: Purity (%) = (Area of Metaflumizone-d4 Peak / Total Area of All Peaks) x 100.

Identity and Isotopic Purity via Liquid Chromatography-
Mass Spectrometry (LC-MS)

LC-MS is a powerful technique used to confirm both the chemical structure and the level of
deuterium incorporation.[3][4] It is well-suited for analyzing polar and non-volatile pesticides.[3]

[5]

 Instrumentation: An HPLC system coupled to a high-resolution mass spectrometer (e.g., a
Time-of-Flight or Orbitrap analyzer).

« lonization Source: Electrospray lonization (ESI), typically in positive mode.
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e Procedure: The sample is introduced via the LC system as described above. The mass
spectrometer measures the mass-to-charge ratio (m/z) of the parent ion.

« |dentity Confirmation: The measured molecular weight must match the theoretical molecular
weight of the deuterated compound (510.43 g/mol ).[1][2] Fragmentation patterns (MS/MS)
can also be compared to a reference standard of the non-labeled compound to further
confirm the structure.

* |sotopic Purity Calculation: The mass spectrometer can distinguish between Metaflumizone-
d4 and any residual non-deuterated Metaflumizone (C24H16FsN4O2, MW: 506.41 g/mol ).[2]
The isotopic purity is calculated by comparing the intensity of the d4 ion signal to the sum of
intensities of all isotopic variants (dO, d1, d2, d3, d4).

Structural Confirmation via Nuclear Magnetic
Resonance (*H-NMR) Spectroscopy

1H-NMR provides detailed information about the structure of the molecule and is used to
confirm the position of the deuterium labels.

Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
e Solvent: A deuterated solvent in which the sample is soluble (e.g., DMSO-d6 or CDCIs).

e Procedure: The sample is dissolved in the NMR solvent and placed in the spectrometer. The
resulting spectrum shows signals corresponding to the hydrogen atoms in the molecule.

o Confirmation: The *H-NMR spectrum is compared to the spectrum of non-labeled
Metaflumizone. For Metaflumizone-d4, the signals corresponding to the protons on the
cyanophenyl ring should be absent or significantly diminished, confirming successful
deuterium labeling at the specified positions.

Visualized Workflows and Mechanisms

Diagrams provide a clear visual representation of complex processes, from the generation of
the CoA to the compound's biological mechanism of action.
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Caption: Logical workflow for the generation of a Certificate of Analysis.

Metaflumizone functions by blocking voltage-gated sodium channels in the nervous system of
insects, which is a novel mode of action for an insecticide.[6][7][8] It binds selectively to the
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slow-inactivated state of the channels, which prevents nerve signal transmission, leading to
flaccid paralysis and eventual death of the target insect.[6][7][9]
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Caption: Mechanism of action of metaflumizone on insect sodium channels.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12408082#metaflumizone-d4-certificate-of-analysis-
explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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